N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)23-17-9-7-14(8-10-17)18(22)20-16-6-4-5-15(11-16)19-13(3)21/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: UHUWGFLFNJKFSK-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide, commonly known as APICA, is a synthetic compound that belongs to the class of benzamide derivatives. It is a potent agonist of the cannabinoid receptor type 1 (CB1) and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

APICA exerts its effects through binding to the N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor, which is primarily expressed in the central nervous system. Activation of the N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor by APICA leads to the inhibition of neurotransmitter release, resulting in various physiological effects such as analgesia, hypothermia, and reduced locomotor activity.
Biochemical and Physiological Effects
APICA has been shown to have several biochemical and physiological effects, including the modulation of appetite, energy balance, and pain perception. It has also been demonstrated to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using APICA in lab experiments is its high potency and selectivity for the N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor. This makes it a useful tool for studying the physiological effects of N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor activation. However, one limitation of using APICA is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving APICA. One area of interest is the development of novel compounds based on the structure of APICA with improved potency and selectivity for the N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor. Another area of research is the investigation of the role of the endocannabinoid system in the regulation of various physiological processes. Finally, the potential therapeutic applications of APICA in various diseases warrant further investigation.

Synthesis Methods

APICA can be synthesized through a multistep process involving the reaction of 4-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-acetylaniline to produce N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide. The final product can be purified through crystallization or chromatography techniques.

Scientific Research Applications

APICA has been widely used in scientific research for its potent N-[3-(acetylamino)phenyl]-4-isopropoxybenzamide receptor agonist activity. It has been studied for its potential therapeutic applications in various diseases such as obesity, diabetes, and neurological disorders. APICA has also been used to study the role of the endocannabinoid system in the regulation of appetite, energy balance, and pain perception.